Cas no 194242-26-7 (4-Pyrimidineacetaldehyde,a-(hydroxymethylene)-)

• Product Name: 4-Pyrimidineacetaldehyde,a-(hydroxymethylene)-
• CAS No: 194242-26-7
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• CID: 116553
• PubChem ID: 2760979
• Update Time: 2025-04-18

4-Pyrimidineacetaldehyde,a-(hydroxymethylene)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidineacetaldehyde,a-(hydroxymethylene)-
• 4-Pyrimidineacetaldehyde, alpha-(hydroxymethylene)- (9CI)
• 3-Methoxybenzylhydrazinedihydrochloride
• SCHEMBL23924018
• 3-Methoxybenzylhydrazine dihydrochloride
• AM20041240
• A863926
• AKOS015845412
• (3-Methoxybenzyl)hydrazinedihydrochloride
• 194242-26-7
• 849021-11-0
• [(3-methoxyphenyl)methyl]hydrazine dihydrochloride
• DTXSID10941152
• CS-0053050
• (3-Methoxybenzyl)hydrazine dihydrochloride
• (3-methoxyphenyl)methylhydrazine;dihydrochloride
• ZIB02111
• SY098711
• J-512786
• SB10050
• MFCD06245507
• [(3-Methoxyphenyl)methyl]hydrazine--hydrogen chloride (1/2)
• AS-33408
• 3-Methoxybenzylhydrazine diHCl
• A813711
• 3-methoxybenzylhydrazine 2hcl
• PB20154

• Inchi： 1S/C8H12N2O.2ClH/c1-11-8-4-2-3-7(5-8)6-10-9;;/h2-5,10H,6,9H2,1H3;2*1H
• InChI Key： FBNBTWSJOGMIRI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=CC(=C1)CNN

Computed Properties

• Exact Mass: 224.04800
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Melting Point: 116-118
• PSA: 47.28000
• LogP: 3.35370

4-Pyrimidineacetaldehyde,a-(hydroxymethylene)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：